ethyl {2-bromo-6-ethoxy-4-[(2-(4-methoxyphenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene)methyl]phenoxy}acetate

• Molecular Formula: C23H22BrNO7
• Molecular Weight: 504.3 g/mol
• IUPAC Name: ethyl 2-[2-bromo-6-ethoxy-4-[(Z)-[2-(4-methoxyphenyl)-5-oxo-1,3-oxazol-4-ylidene]methyl]phenoxy]acetate
• InChI: InChI=1S/C23H22BrNO7/c1-4-29-19-12-14(10-17(24)21(19)31-13-20(26)30-5-2)11-18-23(27)32-22(25-18)15-6-8-16(28-3)9-7-15/h6-12H,4-5,13H2,1-3H3/b18-11-
• InChI Key: UWGPXRBPFKZLQP-WQRHYEAKSA-N
• Isomeric SMILES: CCOC1=C(C(=CC(=C1)/C=C\2/C(=O)OC(=N2)C3=CC=C(C=C3)OC)Br)OCC(=O)OCC
• SMILES: CCOC1=C(C(=CC(=C1)C=C2C(=O)OC(=N2)C3=CC=C(C=C3)OC)Br)OCC(=O)OCC

Description

Ethyl {2-bromo-6-ethoxy-4-[(2-(4-methoxyphenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene)methyl]phenoxy}acetate is a chemical compound that belongs to the family of oxazoline-based ligands. This compound has been widely used in scientific research for a variety of purposes, including as a building block for the synthesis of bioactive molecules, as a catalyst for chemical reactions, and as a tool for investigating biological processes. In

Scientific Research Applications

Ethyl {2-bromo-6-ethoxy-4-[(2-(4-methoxyphenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene)methyl]phenoxy}acetate has been used in a variety of scientific research applications. One of the main uses of this compound is as a building block for the synthesis of bioactive molecules. The oxazoline-based ligand can be modified to introduce different functional groups, allowing for the creation of a wide range of bioactive molecules with specific properties.
Another use of this compound is as a catalyst for chemical reactions. The oxazoline-based ligand has been shown to be an effective catalyst for a variety of reactions, including asymmetric hydrogenation, Suzuki-Miyaura coupling, and Heck coupling. This makes it a valuable tool for organic chemists looking to optimize their synthetic routes and create new molecules.
Finally, ethyl {2-bromo-6-ethoxy-4-[(2-(4-methoxyphenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene)methyl]phenoxy}acetate has been used as a tool for investigating biological processes. The compound has been shown to interact with a variety of biological targets, including enzymes and receptors, making it a valuable tool for studying the mechanisms of action of these targets.

Mechanism of Action

The mechanism of action of ethyl {2-bromo-6-ethoxy-4-[(2-(4-methoxyphenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene)methyl]phenoxy}acetate is not well understood. However, it is believed that the compound interacts with biological targets through a combination of hydrogen bonding, electrostatic interactions, and hydrophobic interactions. The specific interactions that occur depend on the structure of the target molecule and the functional groups present on the ligand.
Biochemical and Physiological Effects
The biochemical and physiological effects of ethyl {2-bromo-6-ethoxy-4-[(2-(4-methoxyphenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene)methyl]phenoxy}acetate are not well characterized. However, the compound has been shown to have a range of effects on biological systems, including modulating enzyme activity, altering gene expression, and affecting cell signaling pathways. These effects are likely due to the compound's interactions with specific biological targets.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl {2-bromo-6-ethoxy-4-[(2-(4-methoxyphenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene)methyl]phenoxy}acetate in lab experiments is its versatility. The compound can be modified to introduce different functional groups, allowing for the creation of a wide range of bioactive molecules with specific properties. Additionally, the compound's interactions with biological targets make it a valuable tool for studying the mechanisms of action of these targets.
However, there are also some limitations to using this compound in lab experiments. One limitation is the lack of understanding of its mechanism of action, which makes it difficult to predict its effects on biological systems. Additionally, the compound's interactions with biological targets may be non-specific, which could lead to off-target effects and false positives in experiments.

Future Directions

There are many future directions for research on ethyl {2-bromo-6-ethoxy-4-[(2-(4-methoxyphenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene)methyl]phenoxy}acetate. One direction is to further explore its use as a building block for the synthesis of bioactive molecules. By modifying the ligand, it may be possible to create new molecules with specific properties that could be used in a variety of applications, including drug discovery.
Another direction is to continue investigating the compound's interactions with biological targets. By understanding its mechanism of action and identifying specific targets, it may be possible to develop new therapies for a variety of diseases.
Finally, there is potential for using this compound as a catalyst for chemical reactions. By optimizing its catalytic properties, it may be possible to develop new synthetic routes for the creation of complex molecules.

Synthesis Methods

The synthesis of ethyl {2-bromo-6-ethoxy-4-[(2-(4-methoxyphenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene)methyl]phenoxy}acetate involves a multistep process. The first step is the synthesis of 2-bromo-6-ethoxy-4-hydroxyacetophenone, which is then reacted with 2-(4-methoxyphenyl)-5-oxo-1,3-oxazoline-4-carbaldehyde to form the oxazoline-based ligand. The ligand is then coupled with ethyl chloroacetate to form the final product. This synthesis method has been optimized to produce high yields of the compound with high purity.